Cas no 2165697-92-5 ((1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid)

• Product Name: (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid
• CAS No: 2165697-92-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD30802925
• CID: 5294403
• PubChem ID: 134714848
• Update Time: 2026-03-10

(1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3R)-3-((tert-butoxycarbonyl)amino)-1-methylcyclohexane-1-carboxylic acid
• (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid
• (1S,3S)-3-((TERT-BUTOXYCARBONYL)AMINO)-1-METHYLCYCLOHEXANE-1-CARBOXYLIC ACID
• (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylicacid
• (1S,3S)-3-(Boc-amino)-1-methylcyclohexane-1-carboxylic acid
• CS-0057998
• 2165697-92-5
• (1S,3S)-rel-3-{[(tert-Butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid
• F93533
• MFCD30802925
• 1702382-59-9
• Rel-(1S,3S)-3-((tert-butoxycarbonyl)amino)-1-methylcyclohexane-1-carboxylic acid

• MDL： MFCD30802925
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-9-6-5-7-13(4,8-9)10(15)16/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-,13-/m0/s1
• InChI Key： XCPMDVSCEXNFGR-ZANVPECISA-N
• SMILES： [C@@]1(C)(C(O)=O)CCC[C@H](NC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid

Introduction to (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic Acid (CAS No. 2165697-92-5)

The compound (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid, identified by its CAS number 2165697-92-5, is a meticulously designed molecule with significant implications in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of chiral amino acids, which are crucial in the synthesis of enantiomerically pure drugs. The presence of multiple stereocenters, specifically at the 1st and 3rd positions, makes this compound a valuable intermediate in the creation of complex molecular architectures.

The structure of (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid features a cyclohexane ring substituted with an amino group at the 3rd position and a carboxylic acid group at the 1st position. The amino group is further protected by a tert-butoxy carbonyl (Boc) group, which is a common strategy in peptide synthesis to prevent unwanted side reactions. This protection allows for selective deprotection at later stages of synthesis, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The enantiomeric purity of a drug can significantly affect its efficacy, safety, and metabolic profile. Consequently, the demand for high-quality chiral intermediates like (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid has surged. This compound has been utilized in various research projects aimed at developing novel therapeutic agents with enhanced selectivity and reduced side effects.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play critical roles in numerous biological processes, including inflammation, blood clotting, and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers can develop treatments for a wide range of diseases. The chiral center in (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid allows for the creation of enantiomerically pure inhibitors that can interact more effectively with their target enzymes.

Furthermore, this compound has shown promise in the development of central nervous system (CNS) drugs. The ability to modulate neurotransmitter activity is key to treating neurological disorders such as depression, anxiety, and epilepsy. Chiral amino acids like (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid can serve as precursors for synthesizing enantiomerically pure ligands that interact with neurotransmitter receptors.

The synthesis of (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemistry. These methods not only highlight the complexity of modern synthetic chemistry but also underscore the importance of innovative approaches in drug discovery.

Recent studies have demonstrated the utility of this compound in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Chiral amino acids can be incorporated into antibiotic scaffolds to enhance binding affinity and reduce resistance mechanisms. The structural features of (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid make it an attractive candidate for such applications.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and catalysis. Chiral molecules can influence the selectivity of chemical reactions by acting as catalysts or ligands. The unique structural properties of (1S,3S)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclohexane-1-carboxylic acid make it a promising candidate for designing novel catalysts with enhanced efficiency and specificity.

The future prospects for this compound are vast and multifaceted. As research continues to uncover new applications and synthetic methodologies, its importance in both academic research and industrial settings is likely to grow. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.